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Compound of Interest

Compound Name: Glycerine oleate

Cat. No.: B1609191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing glyceryl oleate in the

formulation of nanoemulsions. Glyceryl oleate, a monoester of glycerin and oleic acid, is a

versatile, biocompatible, and non-ionic surfactant widely employed in the pharmaceutical,

cosmetic, and food industries.[1][2] Its ability to act as a co-emulsifier and stabilizer makes it a

valuable excipient for developing advanced drug delivery systems.[2][3]

Nanoemulsions, with droplet sizes typically ranging from 20 to 200 nm, offer numerous

advantages for drug delivery, including enhanced solubility and bioavailability of poorly water-

soluble drugs, improved stability, and suitability for various administration routes.[4][5][6]

Glyceryl oleate, with its low Hydrophilic-Lipophilic Balance (HLB) value of around 3.5, is

particularly effective in forming water-in-oil (w/o) emulsions but is also a key component in

creating stable oil-in-water (o/w) nanoemulsions when used as a co-surfactant with a high HLB

emulsifier.[1][2][4]

Physicochemical Properties of Glyceryl Oleate
A summary of the key properties of glyceryl oleate relevant to nanoemulsion formulation is

presented below.
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Property Value/Description Reference

INCI Name Glyceryl Oleate [2]

Appearance

Pale yellow soft solid,

becomes liquid above 21°C

(70°F)

[1][2]

Solubility Oil-soluble [1][2]

HLB Value Approximately 3.5 [1]

Saponification Value 160-180 [1][2]

Safety Profile
Generally Recognized As Safe

(GRAS) by the FDA
[1][7]

Role of Glyceryl Oleate in Nanoemulsion Systems
Glyceryl oleate serves multiple functions in nanoemulsion formulations:

Co-emulsifier: In o/w nanoemulsions, it works in conjunction with a primary high-HLB

surfactant (e.g., Polysorbate 80) to reduce interfacial tension and enhance the stability of the

emulsion.[4]

Stabilizer: It can improve the stability of nanoemulsions, leading to a reduction in particle size

and polydispersity index (PDI).[4]

Viscosity Modifier: It can act as a thickener in o/w formulations, contributing to the desired

rheological properties.[2]

Lipid Phase Component: Due to its oil-soluble nature, it can be a component of the oil phase,

aiding in the solubilization of lipophilic active pharmaceutical ingredients (APIs).

Experimental Protocols for Nanoemulsion
Formulation
Two common methods for preparing nanoemulsions using glyceryl oleate are the high-energy

and low-energy methods.
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High-Energy Emulsification Method (High-Pressure
Homogenization)
This method utilizes mechanical force to produce nanoemulsions with small droplet sizes and a

narrow size distribution.

Workflow for High-Pressure Homogenization

Phase Preparation

Aqueous Phase
(Water, Hydrophilic Surfactant)

Coarse Emulsion Formation
(High-Shear Mixing)

Oil Phase
(Oil, Glyceryl Oleate, Lipophilic Surfactant, API)

High-Pressure Homogenization
  Pass through homogenizer

Nanoemulsion
  Cool to room temperature

Click to download full resolution via product page

Caption: High-Pressure Homogenization Workflow.

Protocol:

Phase Preparation:

Aqueous Phase: Prepare the aqueous phase by dissolving a hydrophilic surfactant (e.g.,

Tween 80) in deionized water.

Oil Phase: In a separate vessel, combine the oil (e.g., medium-chain triglycerides),

glyceryl oleate (as a co-surfactant), and any lipophilic active pharmaceutical ingredient

(API). Gently heat to 30-40°C while stirring to ensure all components are dissolved and

form a homogenous mixture.[8]

Coarse Emulsion Formation:
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Slowly add the oil phase to the aqueous phase under continuous high-speed stirring (e.g.,

5,000-10,000 rpm) using a high-shear mixer (e.g., Ultra-Turrax) for 10-15 minutes to form

a coarse pre-emulsion.[8]

Homogenization:

Pass the coarse emulsion through a high-pressure homogenizer. The number of passes

(e.g., 3-5 cycles) and the homogenization pressure (e.g., 500-1500 bar) should be

optimized for the specific formulation.[8]

Equilibration:

Cool the resulting nanoemulsion to room temperature and allow it to equilibrate for at least

15-30 minutes before characterization.[8]

Low-Energy Emulsification Method (Phase Inversion
Temperature - PIT)
This method relies on the physicochemical properties of the components and requires less

energy.

Workflow for Phase Inversion Temperature Method

Mix Oil, Glyceryl Oleate,
Surfactant, and Water Heat mixture while stirring Observe for Phase Inversion

(e.g., change in conductivity) Rapid Cooling (Shock)
  At PIT

Nanoemulsion Formation

Click to download full resolution via product page

Caption: Phase Inversion Temperature Workflow.

Protocol:

Component Mixing: In a single vessel, combine the oil phase (including glyceryl oleate), the

aqueous phase, and the non-ionic surfactant.

Heating: Gradually heat the mixture while stirring continuously. As the temperature

increases, the hydrophilic nature of the non-ionic surfactant decreases.
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Phase Inversion: At a specific temperature, known as the phase inversion temperature (PIT),

the emulsion will invert from an o/w to a w/o emulsion. This can often be observed by a

change in the mixture's appearance or by monitoring its conductivity.

Rapid Cooling: Once the PIT is reached, rapidly cool the emulsion by, for example, placing

the vessel in an ice bath. This temperature shock forces the system to revert to an o/w

nanoemulsion, entrapping the oil in very small droplets.

Equilibration: Allow the nanoemulsion to equilibrate to room temperature before

characterization.

Characterization of Glyceryl Oleate-Based
Nanoemulsions
Thorough characterization is crucial to ensure the quality and stability of the formulated

nanoemulsions.
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Parameter Method Instrumentation Purpose

Particle Size & PDI
Dynamic Light

Scattering (DLS)

Zetasizer Nano series

or equivalent

To determine the

average droplet size

and the width of the

size distribution.[4]

Zeta Potential
Electrophoretic Light

Scattering (ELS)

Zetasizer Nano series

or equivalent

To measure the

surface charge of the

droplets, which

indicates the stability

of the nanoemulsion

against coalescence.

[4]

Morphology
Transmission Electron

Microscopy (TEM)

Transmission Electron

Microscope

To visualize the shape

and size of the

nanoemulsion

droplets.

Viscosity
Rheometer/Viscomete

r

Cone and plate or

concentric cylinder

rheometer

To determine the flow

behavior of the

nanoemulsion.

Protocol for Particle Size, PDI, and Zeta Potential
Analysis

Sample Preparation: Dilute the nanoemulsion with the continuous phase (e.g., deionized

water) to an appropriate concentration to avoid multiple scattering effects.

DLS Measurement (Particle Size & PDI):

Transfer the diluted sample into a clean cuvette.

Equilibrate the sample to a controlled temperature (e.g., 25°C).

Set the instrument parameters, including the refractive index and viscosity of the

dispersant and the refractive index of the dispersed phase.
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Perform the measurement to obtain the z-average diameter and the polydispersity index

(PDI).

ELS Measurement (Zeta Potential):

Transfer the diluted sample into a specific folded capillary cell.

Place the cell in the instrument.

Apply an electric field and measure the electrophoretic mobility of the droplets to calculate

the zeta potential.[4]

Stability Testing of Nanoemulsions
Assessing the stability of nanoemulsions is critical for determining their shelf-life and

performance.

Workflow for Thermodynamic Stability Testing

Nanoemulsion Sample

Centrifugation Stress Test Freeze-Thaw Cycles Heating-Cooling Cycles

Observe for Phase Separation,
Creaming, or Cracking
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Caption: Thermodynamic Stability Testing Workflow.
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Centrifugation Stress Test
Place the nanoemulsion sample in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3,500 rpm) for a defined period (e.g., 30 minutes).

Observe the sample for any signs of phase separation, creaming, or cracking. A stable

nanoemulsion will remain a single, homogeneous phase.[4]

Freeze-Thaw Cycles
Place the nanoemulsion sample in a freezer at -20°C for 24 hours.[4]

Remove the sample and allow it to thaw at room temperature.[4]

Repeat this freeze-thaw cycle at least three times.[4]

After the final cycle, observe the sample for any signs of instability. The ability of the

nanoemulsion to return to its original state after thawing indicates good stability.[4]

Quantitative Data Summary
The following table summarizes typical formulation parameters and resulting nanoemulsion

characteristics from studies involving glyceryl oleate or similar monoglycerides as a reference.
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Oil
Phase

Surfacta
nt(s)

Co-
surfacta
nt

Method
Droplet
Size
(nm)

PDI
Zeta
Potentia
l (mV)

Referen
ce

Medium

Chain

Triglyceri

des

Tween

80

Glyceryl

Oleate

High-

Pressure

Homoge

nization

100 - 200 < 0.2 -20 to -40 [4]

Caprylic/

Capric

Triglyceri

de

Cremoph

or EL

Transcut

ol P

Spontane

ous

Emulsific

ation

50 - 150 < 0.3
Not

Reported
[8]

Soybean

Oil

Lecithin,

Tween

80

Not

specified

Microfluid

ization
150 - 180

Monomo

dal

Not

Reported
[9]

Note: The specific values will vary depending on the exact composition and processing

parameters of the formulation.

Conclusion
Glyceryl oleate is a highly effective and versatile excipient for the formulation of

nanoemulsions. Its role as a co-surfactant and stabilizer allows for the creation of stable nano-

sized drug delivery systems with desirable physicochemical properties. The protocols and data

presented in these application notes provide a solid foundation for researchers and scientists to

develop and characterize glyceryl oleate-based nanoemulsions for a wide range of

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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